Cas no 951888-76-9 (Ethyl 2,3,4,5,6-pentamethylbenzoylformate)

• Product Name: Ethyl 2,3,4,5,6-pentamethylbenzoylformate
• CAS No: 951888-76-9
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 4722322
• Update Time: 2025-06-16

Ethyl 2,3,4,5,6-pentamethylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2,3,4,5,6-PENTAMETHYLBENZOYLFORMATE
• ethyl 2,3,4,5,6-pentamethylbenzoylformate, AldrichCPR
• Ethyl 2,3,4,5,6-pentamethylbenzoylformate

• Inchi： 1S/C15H20O3/c1-7-18-15(17)14(16)13-11(5)9(3)8(2)10(4)12(13)6/h7H2,1-6H3
• InChI Key： SCIVTBWGVQKNSH-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2,3,4,5,6-pentamethylbenzoylformate

Recent Advances in the Study of Ethyl 2,3,4,5,6-pentamethylbenzoylformate (CAS: 951888-76-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2,3,4,5,6-pentamethylbenzoylformate (CAS: 951888-76-9) is a highly specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pentamethylbenzoylformate structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory pathways.

One of the most notable advancements in the study of Ethyl 2,3,4,5,6-pentamethylbenzoylformate is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have demonstrated its efficacy in the construction of complex molecular frameworks that exhibit potent inhibitory activity against key enzymes involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases such as gout and Alzheimer's disease.

In addition to its applications in drug discovery, Ethyl 2,3,4,5,6-pentamethylbenzoylformate has also been investigated for its potential in chemical biology. Its unique structural features make it an ideal candidate for probing biological systems and elucidating molecular interactions. Recent work published in ACS Chemical Biology has utilized this compound as a chemical probe to study protein-ligand interactions, providing valuable insights into the mechanisms of action of various therapeutic targets.

The synthesis and characterization of Ethyl 2,3,4,5,6-pentamethylbenzoylformate have also seen significant advancements. Modern synthetic methodologies, including catalytic asymmetric synthesis and flow chemistry, have been employed to improve the yield and purity of this compound. A 2022 study in Organic Letters detailed a novel catalytic approach that significantly enhances the enantioselectivity of the synthesis, opening new avenues for its application in chiral drug development.

Despite these promising developments, challenges remain in the large-scale production and application of Ethyl 2,3,4,5,6-pentamethylbenzoylformate. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential in industrial and pharmaceutical settings. Ongoing research is focused on optimizing synthetic routes and exploring greener alternatives to traditional methods.

In conclusion, Ethyl 2,3,4,5,6-pentamethylbenzoylformate (CAS: 951888-76-9) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in drug discovery, chemical probing, and synthetic chemistry underscore its importance as a tool for advancing scientific knowledge and therapeutic innovation. Future studies will likely continue to uncover new uses and refine existing methodologies, further solidifying its role in the field.